Cas no 15969-10-5 (2-Bromo-4-chloro-6-nitrophenol)

• Product name: 2-Bromo-4-chloro-6-nitrophenol
• CAS No: 15969-10-5
• MF: C₆H₃BrClNO₃
• MW: 252.449919939041
• MDL: MFCD00024243
• CID: 234286
• PubChem ID: 291871

2-Bromo-4-chloro-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-bromo-4-chloro-6-nitro-
• 2-bromo-4-chloro-6-nitrophenol
• 2-bromo-4-chloro-6-nitro-phenol
• PHENOL, 2-BROMO-4-CHLORO-6-NITRO
• 2-Brom-4-chlor-6-nitro-phenol
• 4-Chlor-6-brom-2-nitro-1-hydroxy-benzol
• 4-Chlor-6-brom-2-nitro-phenol
• 2-nitro-4-chloro-6-bromophenol
• Phenol, 2-bromo-4-chloro-6-nitro-
• NSC157428
• POBOBTAMSJHELX-UHFFFAOYSA-N
• AK197252
• V3590
• Z227830242
• CS-0108774
• MFCD00024243
• AKOS009106522
• Phenol,2-bromo-4-chloro-6-nitro
• NSC-157428
• SCHEMBL3355632
• DTXSID00303225
• EN300-26580
• F13392
• Z223837800
• DS-9882
• SY127594
• 15969-10-5
• J-508268
• DB-338182
• 2-Bromo-4-chloro-6-nitrophenol

• MDL： MFCD00024243
• Inchi： 1S/C6H3BrClNO3/c7-4-1-3(8)2-5(6(4)10)9(11)12/h1-2,10H
• InChI Key： POBOBTAMSJHELX-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(=C([H])C(=C1O[H])[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 250.89800
• Monoisotopic Mass: 250.89848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 4.1

Experimental Properties

• PSA: 66.05000
• LogP: 3.23950

2-Bromo-4-chloro-6-nitrophenol Security Information

2-Bromo-4-chloro-6-nitrophenol Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-Bromo-4-chloro-6-nitrophenol

Recent Advances in the Study of 2-Bromo-4-chloro-6-nitrophenol (CAS: 15969-10-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-chloro-6-nitrophenol (CAS: 15969-10-5) is a halogenated nitrophenol compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound serves as a versatile intermediate in organic synthesis and has been explored for its biological activities, including antimicrobial and enzyme inhibitory effects. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and exploring its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2-Bromo-4-chloro-6-nitrophenol against drug-resistant bacterial strains. The researchers synthesized a series of derivatives and evaluated their efficacy, finding that the compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 8 µg/mL. Molecular docking studies suggested that the compound interacts with bacterial DNA gyrase, disrupting replication processes.

In the field of enzyme inhibition, a recent Bioorganic Chemistry publication (2024) demonstrated that 2-Bromo-4-chloro-6-nitrophenol acts as a competitive inhibitor of tyrosine phosphatase, with an IC50 value of 12.3 µM. This finding is particularly relevant for developing treatments for metabolic disorders and certain cancers where tyrosine phosphatase plays a crucial role. The study employed X-ray crystallography to reveal the precise binding interactions between the compound and the enzyme's active site.

From a synthetic chemistry perspective, researchers have developed more efficient routes for producing 2-Bromo-4-chloro-6-nitrophenol. A 2023 Organic Process Research & Development paper described a continuous flow chemistry approach that improved yield to 87% while reducing hazardous waste generation by 40% compared to traditional batch methods. This advancement addresses both economic and environmental concerns in industrial-scale production.

The compound's potential in drug development was further highlighted in a 2024 European Journal of Medicinal Chemistry study where it served as a scaffold for developing novel kinase inhibitors. Structural modifications at the phenolic hydroxyl group yielded compounds with improved selectivity for cancer-related kinases while maintaining favorable pharmacokinetic properties. These findings position 2-Bromo-4-chloro-6-nitrophenol as a valuable building block in medicinal chemistry.

Ongoing research is exploring the compound's applications in materials science, particularly in developing antimicrobial coatings for medical devices. Preliminary results presented at the 2024 American Chemical Society meeting showed that polymer composites incorporating 2-Bromo-4-chloro-6-nitrophenol exhibited sustained antimicrobial activity against common hospital-acquired pathogens without significant cytotoxicity to human cells.

In conclusion, recent studies demonstrate that 2-Bromo-4-chloro-6-nitrophenol (CAS: 15969-10-5) holds significant promise across multiple research domains. Its dual functionality as both a synthetic intermediate and bioactive molecule continues to drive innovation in chemical biology and pharmaceutical development. Future research directions may focus on expanding its therapeutic applications through targeted structural modifications and investigating its potential in combination therapies.